1-(4-Aminobenzoyl)-3-dimethylamino-pyrrolidine

• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: (4-aminophenyl)-[3-(dimethylamino)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C13H19N3O/c1-15(2)12-7-8-16(9-12)13(17)10-3-5-11(14)6-4-10/h3-6,12H,7-9,14H2,1-2H3
• InChI Key: SZFOPBSURDUGFW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(C1)C(=O)C2=CC=C(C=C2)N

Description

1-(4-Aminobenzoyl)-3-dimethylamino-pyrrolidine is a useful research compound. Its molecular formula is C13H19N3O and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-aminobenzoic acid (1.4 g, 10 mmol), 3-(dimethylamino)-pyrrolidine (1.5 g, 13 mmol) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (2.5 g, 13 mmol) in CH2Cl2 is stirred at room temperature for 16 h, diluted with CH2Cl2, washed with water, dried over MgSO4 and concentrated in vacuo to give the title compound (1.1 g), identified by NMR analysis.

Synthesis routes and methods II

Procedure details

The 3-dimethylamino-1-(4-nitrobenzoyl)pyrrolidine (2.4 g, crude), obtained in Step 1, is dissolved in methanol, treated sequentially with hydrazine (5 mL) and Raney-Nickel (suspension in water, approximately 1 g), stirred at room temperature for 4 h and filtered through celite. The filtercake is washed with methanol. The filtrates are combined and concentrated to give 1-(4-aminobenzoyl)-3-dimethylamino-pyrrolidine as a pale brown oil, identified by HPLC and MS [234.5 m/e (M+H)].